1-allyl-4-(1-(4-(m-tolyloxy)butyl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one

• IUPAC Name: 4-[1-[4-(3-methylphenoxy)butyl]benzimidazol-2-yl]-1-prop-2-enylpyrrolidin-2-one
• InChI: InChI=1S/C25H29N3O2/c1-3-13-27-18-20(17-24(27)29)25-26-22-11-4-5-12-23(22)28(25)14-6-7-15-30-21-10-8-9-19(2)16-21/h3-5,8-12,16,20H,1,6-7,13-15,17-18H2,2H3
• InChI Key: MGCBAVGHOKDZGR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OCCCCN2C3=CC=CC=C3N=C2C4CC(=O)N(C4)CC=C
• Molecular Formula: C25H29N3O2
• Molecular Weight: 403.5 g/mol

Description

The compound “1-allyl-4-(1-(4-(m-tolyloxy)butyl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one” is a complex organic molecule. It contains several functional groups and structural features, including an allyl group, a benzo[d]imidazole ring, a pyrrolidinone ring, and a tolyloxybutyl group.

Molecular Structure Analysis

The molecule contains several rings and functional groups, which would contribute to its three-dimensional structure. The benzo[d]imidazole ring and the pyrrolidinone ring are both aromatic and would contribute to the molecule’s stability.

Chemical Reactions Analysis

The molecule’s reactivity would likely be influenced by its various functional groups. For example, the allyl group could participate in reactions with electrophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and structural features. For example, the presence of the aromatic rings could increase its stability, and the various functional groups could influence its solubility.

Scientific Research Applications

Ionic Liquids in Battery Electrolytes

Ionic liquids (ILs) have garnered significant interest due to their unique properties, including low volatility, high thermal stability, and non-flammability. Researching the thermal decomposition features of ILs is crucial for their application in battery electrolytes. In this context, the thermal decomposition peculiarities of 1-allyl-4-(1-(4-(m-tolyloxy)butyl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one were systematically analyzed. . Notably, this compound exhibited strong thermal runaway characteristics, emphasizing the importance of safety considerations in its application.

Functionalized Benzimidazole Derivatives

The synthesis and cyclization of benzimidazole derivatives play a crucial role in drug discovery and materials science. Investigating the cyclization of 1-allyl-4-(1-(4-(m-tolyloxy)butyl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one into functionalized imidazo[1,2-a]benzimidazole derivatives could yield novel compounds with diverse applications. .

Future Directions

The potential applications and future directions for this compound would depend on its physical and chemical properties, as well as its biological activity. Compounds with similar structures have been studied for their potential as pharmaceuticals, among other applications.

Mechanism of Action

Target of Action

The primary targets of this compound are currently unknown. The compound is a derivative of benzimidazole, a class of compounds known to bind with high affinity to multiple receptors . .

Mode of Action

Benzimidazole derivatives are known to interact with their targets and cause changes that lead to various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities

Biochemical Pathways

Benzimidazole derivatives are known to influence a wide range of pathways due to their diverse biological activities

Result of Action

Given the diverse biological activities of benzimidazole derivatives , this compound could potentially have a wide range of effects at the molecular and cellular level. More research is needed to determine these effects.